Cas no 2256709-96-1 (2-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-3,4,5,6-d4)

• Product Name: 2-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-3,4,5,6-d4
• CAS No: 2256709-96-1
• MF: C₈H₆BrN₃
• MW: 230.094310283661
• CID: 6816597
• PubChem ID: 172402188
• Update Time: 2025-03-02

2-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-3,4,5,6-d4 Chemical and Physical Properties

Names and Identifiers

• 2-(4-bromo-1H-pyrazol-1-yl-3,5-d2)pyridine-3,4,5,6-d4
• CS-21795
• 2256709-96-1

• Inchi： 1S/C8H6BrN3/c9-7-5-11-12(6-7)8-3-1-2-4-10-8/h1-6H/i1D,2D,3D,4D,5D,6D
• InChI Key： FQTMKCJYDXTYMK-MZWXYZOWSA-N
• SMILES： BrC1C([2H])=NN(C=1[2H])C1C([2H])=C([2H])C([2H])=C([2H])N=1

Computed Properties

• Exact Mass: 229.01217Da
• Monoisotopic Mass: 229.01217Da
• Isotope Atom Count: 6
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 153
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 30.7Ų